Cas no 851718-82-6 (N-{3-1-(3-fluorobenzoyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{3-1-(3-fluorobenzoyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 851718-82-6
• MF: C₂₁H₁₈FN₃O₄S
• MW: 427.44872713089
• CID: 5940793
• PubChem ID: 3490634
• Update Time: 2025-05-22

N-{3-1-(3-fluorobenzoyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-1-(3-fluorobenzoyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• N-(3-(1-(3-fluorobenzoyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• Methanesulfonamide, N-[3-[1-(3-fluorobenzoyl)-5-(2-furanyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl]-
• EU-0059045
• F0621-0557
• 851718-82-6
• AKOS024588187
• N-[3-[2-(3-fluorobenzoyl)-3-(furan-2-yl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• N-{3-[1-(3-fluorobenzoyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide

• Inchi： 1S/C21H18FN3O4S/c1-30(27,28)24-17-8-3-5-14(12-17)18-13-19(20-9-4-10-29-20)25(23-18)21(26)15-6-2-7-16(22)11-15/h2-12,19,24H,13H2,1H3
• InChI Key： KQZVXXKRXKHSEI-UHFFFAOYSA-N
• SMILES： CS(NC1=CC=CC(C2CC(C3=CC=CO3)N(C(=O)C3=CC=CC(F)=C3)N=2)=C1)(=O)=O

Computed Properties

• Exact Mass: 427.10020540g/mol
• Monoisotopic Mass: 427.10020540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 598.2±60.0 °C(Predicted)
• pka: 8.16±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-{3-1-(3-fluorobenzoyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

N-{3-[1-(3-Fluorobenzoyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide: A Comprehensive Overview

The compound with CAS No 851718-82-6, known as N-{3-[1-(3-fluorobenzoyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by a methanesulfonamide group attached to a phenyl ring, which is further substituted with a pyrazole moiety. The pyrazole ring itself is decorated with a 3-fluorobenzoyl group and a furan substituent. This combination of functional groups and heterocyclic systems contributes to the compound's versatility and bioactivity. The presence of the fluoro group introduces electronic effects that can modulate the molecule's interactions with biological targets, while the furan ring adds aromaticity and potential for hydrogen bonding.

Recent studies have focused on the synthesis and characterization of this compound, employing advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. Researchers have explored its potential as a kinase inhibitor, particularly targeting enzymes involved in cellular signaling pathways. The compound has shown promising results in vitro, demonstrating selective inhibition of certain kinases that are implicated in cancer progression and inflammatory diseases.

In addition to its enzymatic activity, the compound has been investigated for its ability to modulate ion channels, which are critical for various physiological processes. Preclinical studies suggest that it may have applications in the treatment of neurological disorders, such as epilepsy and chronic pain conditions. These findings underscore the compound's potential as a lead molecule for drug development.

The synthesis of N-{3-[1-(3-fluorobenzoyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the pyrazole ring through cyclization reactions and the subsequent attachment of substituents via nucleophilic aromatic substitution or coupling reactions.

From an analytical standpoint, this compound has been thoroughly characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These analyses have provided insights into its three-dimensional structure and conformational flexibility, which are crucial for understanding its binding interactions with biological targets.

Looking ahead, ongoing research is focused on optimizing the compound's pharmacokinetic properties to enhance its bioavailability and reduce potential toxicity. This includes exploring prodrug strategies and formulation approaches that can improve its stability and absorption profiles.

In summary, N-{3-[1-(3-fluorobenzoyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide represents a cutting-edge molecule with significant potential in therapeutic applications. Its unique structure, coupled with advancements in synthetic methodologies and biological testing, positions it as a valuable tool in the pursuit of novel drug candidates.